N-(4-Methyl-3-aminophenyl)-4-(4-methylpiperazinomethyl)benzamide

Description

N-(4-Methyl-3-aminophenyl)-4-(4-methylpiperazinomethyl)benzamide is a chemical compound with the molecular formula C20H26N4O and a molecular weight of 338.45 . It's a yellowish-orange solid that is soluble in chloroform . This compound is useful in organic synthesis . The predicted boiling point is 454.2±45.0 °C, and the density is predicted to be 1.190±0.06 g/cm3 .

Similar compounds include 4-[(4-Methyl-1-piperazinyl)methyl]benzonitrile, also known as 4-(4-Methylpiperazinomethyl)benzonitrile, which has a molecular weight of 215.294 . Another related compound is N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide methanesulfonate, which has a molecular weight of 589.71 . Also, Benzamide, N-[3-[(aminoiminomethyl)amino]-4-methylphenyl]-4-[(4-methyl-1-piperazinyl)methyl]-, hydrochloride (1:2) with molecular weight of 416.9 g/mol .

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• CAS No.: 581076-63-3
• Product Name: N-(4-Methyl-3-aminophenyl)-4-(4-methylpiperazinomethyl)benzamide
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(3-amino-4-methylphenyl)-4-[(4-methylpiperazin-1-yl)methyl]benzamide
• Standard InChI: InChI=1S/C20H26N4O/c1-15-3-8-18(13-19(15)21)22-20(25)17-6-4-16(5-7-17)14-24-11-9-23(2)10-12-24/h3-8,13H,9-12,14,21H2,1-2H3,(H,22,25)
• Standard InChIKey: FXJLDIHKTIMSKR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)N
• Synonyms: N-(3-Amino-4-methyl-phenyl)-4-(4-methyl-piperazin-1-yl)-benzamide
• PubChem Compound: 11702833
• Last Modified: Sep 16 2023